molecular formula C24H25F3N4O5 B2494715 N-(o-tolyl)-4-((2-(trifluoromethyl)-1H-benzo[d]imidazol-1-yl)methyl)piperidine-1-carboxamide oxalate CAS No. 1351644-11-5

N-(o-tolyl)-4-((2-(trifluoromethyl)-1H-benzo[d]imidazol-1-yl)methyl)piperidine-1-carboxamide oxalate

Cat. No. B2494715
CAS RN: 1351644-11-5
M. Wt: 506.482
InChI Key: VVQMPSVHFFOUPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of compounds related to N-(o-tolyl)-4-((2-(trifluoromethyl)-1H-benzo[d]imidazol-1-yl)methyl)piperidine-1-carboxamide oxalate involves complex chemical processes aimed at attaching various functional groups to achieve the desired molecular structure. For instance, compounds involving glycine transporter 1 (GlyT1) inhibition activity have been synthesized using multiparameter optimization strategies, highlighting the intricate design and optimization processes involved in the synthesis of such chemically complex molecules (Yamamoto et al., 2016).

Molecular Structure Analysis

The molecular structure of chemically related compounds has been determined through various analytical techniques, including crystallography and density functional theory (DFT) studies. These analyses provide insights into the molecular conformation, crystal packing, and the overall three-dimensional arrangement of atoms within the molecule, which are critical for understanding the compound's chemical behavior and interaction with biological targets (Qin et al., 2019).

Chemical Reactions and Properties

Compounds structurally related to this compound undergo various chemical reactions that modify their structure and functional groups. These reactions include ring closure reactions, Suzuki reactions, and hydrolysis, which are essential for the synthesis of the final compound and its derivatives. These processes illustrate the compound's reactive nature and its ability to form new chemical bonds under specific conditions (Vaid et al., 2013).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystal form, are determined by their molecular structure and the distribution of functional groups. These properties are essential for predicting the compound's behavior in different environments, such as during the formulation of pharmaceuticals or in chemical reactions (Boddu et al., 2018).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, are influenced by the compound's functional groups and molecular framework. Studies involving related compounds have explored their interaction with biological receptors, showcasing the importance of structural features in determining the compound's biological activity and chemical reactivity (Shim et al., 2002).

Mechanism of Action

Safety and Hazards

The safety and hazards of this compound would depend on its specific properties. Material Safety Data Sheets (MSDS) should be consulted for specific compounds .

Future Directions

Future research could involve studying the biological activity of this compound, optimizing its properties for better activity or safety profile, or using it as a building block to synthesize other compounds .

properties

IUPAC Name

N-(2-methylphenyl)-4-[[2-(trifluoromethyl)benzimidazol-1-yl]methyl]piperidine-1-carboxamide;oxalic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H23F3N4O.C2H2O4/c1-15-6-2-3-7-17(15)27-21(30)28-12-10-16(11-13-28)14-29-19-9-5-4-8-18(19)26-20(29)22(23,24)25;3-1(4)2(5)6/h2-9,16H,10-14H2,1H3,(H,27,30);(H,3,4)(H,5,6)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VVQMPSVHFFOUPI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1NC(=O)N2CCC(CC2)CN3C4=CC=CC=C4N=C3C(F)(F)F.C(=O)(C(=O)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H25F3N4O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

506.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.